Cas no 72784-43-1 (methyl 1-aminocyclopropane-1-carboxylate)

• Product Name: methyl 1-aminocyclopropane-1-carboxylate
• CAS No: 72784-43-1
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00906963
• CID: 550457
• PubChem ID: 2735309
• Update Time: 2025-10-29

methyl 1-aminocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-aminocyclopropanecarboxylate
• Cyclopropanecarboxylicacid, 1-amino-, methyl ester
• methyl 1-aminocyclopropane-1-carboxylate
• 1-Aminocyclopropane-1-carboxylic acid methyl ester
• ACPCM
• Methyl 1-amino-1-cyclopropylcarboxylate
• CSHMCEYIMFSLSS-UHFFFAOYSA-N
• 1-aminocyclopropanecarboxylic acid methyl ester
• Cyclopropanecarboxylic acid, 1-amino-, methyl ester
• Methyl1-Aminocyclopropanecarboxylate
• methyl aminocyclopropanecarboxylate
• RP19182
• methy 1-aminocyclopropane-1-c
• EN300-150085
• 1-amino-cyclopropanecarboxylic acid, methyl ester
• A837618
• methy 1-aminocyclopropane-1-carboxylate
• SCHEMBL231396
• MFCD00906963
• CHEMBL340553
• CS-0044090
• FT-0653413
• 72784-43-1
• DTXSID20370671
• AKOS006230084
• AMY40707
• PD196542
• Methyl 1-aminocyclopropanecarboxylate, AldrichCPR
• TS-01593
• J-521746
• 1-Amino-cyclopropanecarboxylic acid methyl ester
• SY003514
• DTXCID80321705
• DB-024463
• 1-aminocyclopropane-1-carboxylic acid*methyl este

• MDL： MFCD00906963
• Inchi： 1S/C5H9NO2/c1-8-4(7)5(6)2-3-5/h2-3,6H2,1H3
• InChI Key： CSHMCEYIMFSLSS-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC1)N)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.188
• Boiling Point: 136 ºC
• Flash Point: 12 ºC
• Refractive Index: 1.494
• PSA: 52.32000
• LogP: 0.35100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl 1-aminocyclopropane-1-carboxylate

Methyl 1-aminocyclopropane-1-carboxylate (CAS No. 72784-43-1): A Key Intermediate in Modern Agriculture and Biotechnology

Methyl 1-aminocyclopropane-1-carboxylate, commonly referred to by its CAS number 72784-43-1, is a vital compound in the realm of agricultural chemistry and biotechnology. This simple yet versatile molecule plays a pivotal role in the synthesis of plant growth regulators, particularly in the production of ethylene inhibitors. Ethylene, a gaseous hormone in plants, is crucial for various developmental processes such as fruit ripening and leaf abscission. By inhibiting ethylene biosynthesis, methyl 1-aminocyclopropane-1-carboxylate offers significant benefits in extending the shelf life of fruits and vegetables, reducing post-harvest losses, and enhancing crop quality.

The compound's unique structure, featuring a cyclopropane ring substituted with an amino group and a carboxylate moiety, makes it an excellent precursor for the synthesis of more complex molecules. Its chemical reactivity allows for facile modifications, enabling researchers to develop novel derivatives with tailored biological activities. Recent advancements in synthetic methodologies have further streamlined the production of methyl 1-aminocyclopropane-1-carboxylate, making it more accessible for industrial applications.

In the context of modern agriculture, the demand for sustainable and environmentally friendly solutions has led to increased research into natural plant growth regulators. Methyl 1-aminocyclopropane-1-carboxylate derived products are particularly valuable because they can be synthesized from renewable resources and exhibit low toxicity profiles. This aligns with global efforts to promote green chemistry and reduce reliance on synthetic agrochemicals. Studies have shown that formulations based on this compound can effectively delay ripening in perishable crops without compromising their nutritional value or sensory attributes.

Beyond its agricultural applications, methyl 1-aminocyclopropane-1-carboxylate has garnered attention in the field of biotechnology for its potential use in genetic engineering and tissue culture. Researchers are exploring its role in modulating plant stress responses, including drought tolerance and resistance to pathogens. The compound's ability to influence ethylene signaling pathways provides a novel avenue for enhancing crop resilience under adverse environmental conditions. Furthermore, its derivatives are being investigated as potential therapeutic agents in human medicine, owing to their structural similarity to certain bioactive molecules.

The synthesis of methyl 1-aminocyclopropane-1-carboxylate typically involves catalytic hydrogenation or enzymatic conversion of acrylic acid derivatives. These processes are highly efficient and scalable, ensuring a steady supply of the compound for industrial use. The development of biocatalytic methods has particularly reduced the environmental footprint of production by minimizing waste generation and energy consumption. Such innovations underscore the compound's importance as a building block in both academic research and commercial applications.

Recent clinical trials have demonstrated the efficacy of methyl 1-aminocyclopropane-1-carboxylate based treatments in managing certain physiological disorders. Its ability to modulate plant hormone levels has opened up new possibilities for therapeutic interventions in human health. For instance, researchers are investigating its potential role in treating metabolic disorders by leveraging its effects on cellular signaling pathways. While further studies are needed to fully elucidate its mechanisms of action, preliminary results are promising and warrant continued exploration.

The versatility of methyl 1-aminocyclopropane-1-carboxylate extends beyond its primary applications in agriculture and medicine. It serves as a crucial intermediate in the production of specialty chemicals used in pharmaceuticals, fragrances, and polymers. Its cyclopropane ring structure is particularly valuable due to its stability and reactivity under various conditions. This makes it an ideal candidate for further chemical transformations, enabling the creation of high-value compounds with diverse industrial uses.

In conclusion, methyl 1-aminocyclopropane-1-carboxylate (CAS No. 72784-43-1) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its role in regulating plant growth hormones underscores its significance in modern agriculture, while its potential applications in biotechnology and medicine offer exciting opportunities for future innovation. As research continues to uncover new uses for this versatile molecule, it will undoubtedly remain at the forefront of scientific exploration and industrial development.